ABSTRACTIn this work, an evaluation method for transient thermal measurements is presented. It allows for a high temporal sensitivity by analysing the spectral composition of a thermal transient, the so-called time constant spectrum. The spectral components provide a detailed insight into the heat flow dynamics and thermal parameters describing a multi-layer system. The method is based on a one-dimensional heat path analysis technique common for the thermal characterisation of electronic components, called ‘network identification by deconvolution’. Here, a generalisation, called ‘thermographic network identification’, is presented to obtain spatially resolved thermal equivalence networks as complete thermal model of the device under study. As a proof of concept, two samples are investigated. The method is discussed on the basis of the obtained results.

ABSTRACTInfrared thermography is a technique that can detect anomalies in temperature patterns which can indicate some breast pathologies including breast cancer. One limitation of the method is the absence of standardised thermography interpretation procedures. Deep learning models have been used for pattern recognition and classification of objects and have been adopted as an adjunct methodology in medical imaging diagnosis. In this paper, the use of a deep convolutional neural network (CNN) with transfer learning is proposed to automatically classify thermograms into two classes (normal and abnormal). A population of 311 female subjects was considered analysing two approaches to test the CNN’s performance: one with a balanced class distribution and the second study in a typical screening cohort, with a low prevalence of abnormal thermograms. Results showed that the transfer-learned ResNet-101 model had a sensitivity of 92.3% and a specificity of 53.8%, while with an unbalanced distribution the values were 84.6% and 65.3%, respectively. These results suggest that the model presented in this work can classify abnormal thermograms with high sensitivity which validates the use of infrared thermography as an adjunct method for breast cancer screening.

ABSTRACTDiabetes mellitus causes temperature alterations in the body. Proper treatment and follow-up can prevent serious complications. In this work, a case-control study was conducted with 16 children with diabetes mellitus type I and II and 25 healthy children attending a public hospital in San Luis Potosí, Mexico. Distal-to-proximal and bilateral temperature gradients were calculated from thermograms of each subject’s arms, hands, and feet. A significant difference was found between the healthy groups and those with diabetes mellitus in the distal-to-proximal temperature gradient of the upper limbs on both the right side (p = 0.0011) and left side (p = 0.0005), as well as in the bilateral temperature gradient of the palms (p = 0.0084). Our results show a temperature difference in the upper extremities of children with diabetes but not in the lower extremities. Monitoring those temperature gradients could help evaluate the evolution of the disease, thus improving the clinical assessment of these patients.

ABSTRACTIn this work, the limits of using spatially structured heating combined with subsequent photothermal super resolution reconstruction for the thermographic detection and resolution of internal defects are investigated. The approach is based on the application of modern high-power laser projector technology, which is used to repeatedly project varying spatially structured 2D pixel patterns to photothermally heat the object under test. After processing the generated thermographic data using nonlinear convex optimisation in conjunction with exploiting the joint-sparse nature of the defect signals within the individual measurements, a high-resolution 2D-sparse defect/inhomogeneity map is obtained. The main focus of the investigation is set on the influence of the number of individual measurements on the achievable reconstruction quality. Using numerical simulations based on an analytical representation of the forward solution to the underlying inverse problem, the convergence rate over performed measurements of the achievable reconstruction quality is determined. Finally, all findings are experimentally validated by reconstructing a set of internal defects in an additively manufactured sample. In this work, it is shown that for a variety of different defect separation distances, the projection of 50 different pixel patterns allows for a good trade-off between experimental complexity and reconstruction quality.

ABSTRACTSmall skin temperature asymmetries are claimed to indicate injuries, but the influence of measurement conditions and technical aspects of image acquisition are concerns for determining temperature asymmetries. This research determines whether distance and camera specifications affect thermal asymmetries detection. We simulated thermal asymmetries filling two glasses with water at different temperatures measured at two distances (0.7 and 1.5 m) using four different infrared cameras (T1020, E60BX, C2 and FLIR ONE). Linear regression verified the similarity between each camera and the T1020 camera (gold standard). The intraclass correlation coefficient assessed the inter-camera reproducibility. Linear regression reported increasing adjustment using mean temperature, with lower values at 1.5 m between the T1020 and FLIR ONE (0.7 m, r = 0.58; 1.5 m, r = 0.34), C2 (0.7 m, r = 0.90; 1.5 m, r = 0.62) and E60BX (0.7 m, r = 0.96; 1.5 m, r = 0.68). Higher inter-camera reproducibility was observed at 0.7 m than 1.5 m. It is preferable to take thermal images with shorter distances and to prioritise cameras with superior hardware characteristics. The portability of FLIR ONE and C2 may be an advantage in studies investigating expected differences greater than 0.05ºC and larger regions of interest.

ABSTRACT Thermographic cameras are often used in areas, where resolutions below 100 µm per pixel are required, as for example in electronics. Such resolutions can be obtained using dedicated lenses. As an alternative, some manufacturers are offering extension rings to be added between the lens and the camera housing, to increase the final image spatial resolution. To test the latter solution and its impact on thermographic temperature measurements, a set of aluminium extension rings was manufactured and mounted in different combinations between an InSb cooled thermographic camera and its lens. Next, the camera, a blackbody IR source, a thick-film resistor on alumina substrate, a microscope reticle calibration glass, and two integrated test circuits were used to investigate the impact of the rings on the temperature measurement accuracy and the achieved spatial resolution. It was demonstrated, that extension rings are a very useful tool in thermography, as long as their impact on the measurement system is taken into account, considering numerical aperture reduction, rings heating by the operating camera, and the cold stop related vignetting. The impact will greatly depend on the specific design of the camera to be used and its lens configuration.

ABSTRACTThis work aims to address the effectiveness and challenges of using active infrared thermography (IRT) onboard an unmanned aerial vehicle (UAV) platform. The work seeks to assess the performance of small low-powered forms of excitation which are suitable for active thermography and the ability to locate subsurface defects on composites. An excitation source in multiple 250 W lamps is mounted onto a UAV and is solely battery powered with a remote trigger to power cycle them. Multiple experiments address the interference from the UAV whilst performing an active IRT inspection. The optimal distances and time required for a UAV inspection using IRT are calculated. Multiple signal processing techniques are used to analyse the composites which help locate the sub-surface defects. It was observed that a UAV can successfully carry the required sensors and equipment for an Active thermographic NDT inspection which can provide access to difficult areas. Most active thermographic inspection equipment is large, heavy, and expensive. Furthermore, using such equipment for the inspection of complex structures is time-consuming. For example, a cherry picker would be required to inspect the tail of an aircraft. This solution looks to assist engineers in inspecting complex composite structures and could potentially significantly reduce the time and cost of a routine inspection.

ABSTRACTAutomatisation and standardisation of the diagnosis process in medical infrared thermal imaging (MITI) is crucial because the number of medical experts in this area is highly limited.The current studies generally need manual intervention. One of the manual operations requires physician’s determination of the body part and orientation. In this study automatic pose and body part detection on medical thermal images is investigated. The database (957 thermal images - 59 patients) was divided into four classes upper-lower body parts with back-front views. First, histogram equalization (HE) method was applied on the pixels only within the body determined using Otsu’sthresholding approach. Secondly, DarkNet-19 architecture was used for feature extraction, and principal component analysis (PCA) and t-distributed stochastic neighbour embedding (t-SNE) approaches for feature selection. Finally, the performances of various machine learning based classification methods were examined. Upper vs. lower body parts and back vs. front of upper body were classified with 100% accuracy, and back vs. front classification of lower body part success rate was 93.38%. This approach will improve the automatisation process of thermal images to group them for comparing one image with the others and to perform queries on the labeled images in a more user-friendly manner.

ABSTRACTAmong the Non-Destructive Testing (NDT) techniques available today, Active Infrared Thermal Testing (AIRTT) is certainly one of the most flexible and promising. The goal of this work was to compare the results obtained with a common Lock-in Thermal Test (LTT) and the same test using a true sinusoidal stimulation obtained through a closed-loop controller. The results showed a poor dynamic response of the common system and a lack of proportionality between the reference signal and the generated optical stimulation. To improve its response, it was implemented a PID controller using a light sensor to close the feedback loop. The amplitude images obtained with this controller showed a significant improvement in the results. Defects invisible with the common LTT were now identifiable. The phase images obtained using the controller with feedback revealed higher sensitivity with lower noise. Despite only one system was tested, the results show that the optical stimulation used in LTT is not very accurate and can/should be improved and, that a sensitivity 2.5 times higher than the common LTT was achieved with a real sinusoidal stimulation.Abbreviation: NDT: Non-Destructive Tests; AIRTT: Active Infrared Thermal Testing; LTT: Lock-in Thermal Test; cLTT: common LTT; PID: Proportional, Integral and Derivative; CFRP: Carbon Fibre Reinforced Polymers; TTT: Transient Thermal Tests; LDR: light-dependent resistor; PMMA: Poly(methyl methacrylate)

ABSTRACTAs a result of physiological thermoregulation, human eccrine sweat glands produce sessile droplets on the skin. This paper studies the thermal signatures associated with droplet dynamics on the face and the fingers of an individual using a mid-wave infrared camera. The thermal image analysis focuses on the morphology and evolution of individual droplets induced by various emotional stimuli. We follow the growth and evaporation rate of droplets with different lifetimes ranging from seconds to tens of seconds. The results are of interest in the fields of medicine and psychophysiology (in the studies of human emotional sweating) or physics (for the development of models of evaporative surface cooling).